Cas no 344782-49-6 (2,2'-((9,9-Bis(2-ethylhexyl)-9H-fluorene-2,7-diyl)bis(oxy))bis(1,3,2-dioxaborinane))

• Product Name: 2,2'-((9,9-Bis(2-ethylhexyl)-9H-fluorene-2,7-diyl)bis(oxy))bis(1,3,2-dioxaborinane)
• CAS No: 344782-49-6
• MF: C₃₅H₅₂B₂O₄
• MW: 558.406991004944
• MDL: MFCD03701633
• CID: 302574
• PubChem ID: 24874778
• Update Time: 2025-06-09

2,2'-((9,9-Bis(2-ethylhexyl)-9H-fluorene-2,7-diyl)bis(oxy))bis(1,3,2-dioxaborinane) Chemical and Physical Properties

Names and Identifiers

• 2,2'-((9,9-Bis(2-ethylhexyl)-9H-fluorene-2,7-diyl)bis(oxy))bis(1,3,2-dioxaborinane)
• 1,3,2-Dioxaborinane,2,2'-[9,9-bis(2-ethylhexyl)-9H-fluorene-2,7-diyl]bis-
• 2,2'-(9,9-bis(2-ethylhexyl)-9H-fluorene-2,7-diyl)bis(1,3,2-dioxaborinane)
• 2-[7-(1,3,2-dioxaborinan-2-yl)-9,9-bis(2-ethylhexyl)fluoren-2-yl]-1,3,2-dioxaborinane
• 9,9-Di(2'-ethylhexyl)fluorene-2,7-bis(trimethylene borate)
• 9,9-Di(2 inverted exclamation marka-ethylhexyl)fluorene-2,7-bis(trimethylene borate) solution
• 9,9-Di(2-ethylhexyl)fluorene-2,7-bis(trimethylene borate) solution
• 9,9-Di(2-ethylhexyl)fluorene-2,7-diboronic acid bis(1,3-propanediol) ester solution
• 9 9-DI(2'-ETHYLHEXYL)FLUORENE-2 7-BIS(T&
• 9,9-Di(2-ethylhexyl)fluorene-2,7-diboronic acid bis(1,3-propanediol) ester, 0.5M solution in toluene
• 9,9-di(2'-ethylhexyl)fluorene-2,7-bis(trimethylene borate) solution
• 9,9-Di-(2'-ethylhexyl)fluoren-2,7-bis(triMethyleneborate)

• MDL： MFCD03701633
• Inchi： 1S/C35H52B2O4/c1-5-9-13-27(7-3)25-35(26-28(8-4)14-10-6-2)33-23-29(36-38-19-11-20-39-36)15-17-31(33)32-18-16-30(24-34(32)35)37-40-21-12-22-41-37/h15-18,23-24,27-28H,5-14,19-22,25-26H2,1-4H3
• InChI Key： LGBZRFAFRYBGTM-UHFFFAOYSA-N
• SMILES： C1(CC(CC)CCCC)(CC(CC)CCCC)C2=C(C=CC(B3OCCCO3)=C2)C2=C1C=C(B1OCCCO1)C=C2

Computed Properties

• Exact Mass: 558.40500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 43
• Rotatable Bond Count: 16
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 0.906 g/mL at 25 °C
• Boiling Point: 117-118 °C
• Flash Point: Fahrenheit: 55.4 ° f
  Celsius: 13 ° c
  
• Refractive Index: n20/D 1.5160
• PSA: 36.92000
• LogP: 7.43030
• Solubility: Not determined
• Color/Form: 0.5 M in toluene

2,2'-((9,9-Bis(2-ethylhexyl)-9H-fluorene-2,7-diyl)bis(oxy))bis(1,3,2-dioxaborinane) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H304-H315-H336-H361d-H373
• Warning Statement： P210-P261-P281-P301+P310-P331
• Hazardous Material transportation number：UN 1294 3/PG 2
• WGK Germany：3
• Hazard Category Code： 63-11-38-48/20-65-67
• Safety Instruction： 36/37-62
• Hazardous Material Identification：
• Risk Phrases：R11; R38; R48/20; R63; R65; R67
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2,2'-((9,9-Bis(2-ethylhexyl)-9H-fluorene-2,7-diyl)bis(oxy))bis(1,3,2-dioxaborinane)

Introduction to 2,2'-((9,9-Bis(2-ethylhexyl)-9H-fluorene-2,7-diyl)bis(oxy))bis(1,3,2-dioxaborinane) and Its Significance in Modern Chemical Research

The compound with the CAS number 344782-49-6, specifically named as 2,2'-((9,9-Bis(2-ethylhexyl)-9H-fluorene-2,7-diyl)bis(oxy))bis(1,3,2-dioxaborinane), represents a fascinating advancement in the realm of organic synthesis and material science. This intricate molecular structure, characterized by its fluorene core and boronic acid functionalities, has garnered significant attention due to its versatile applications in pharmaceuticals, agrochemicals, and advanced materials. The unique combination of bulky alkyl groups and electron-deficient boron atoms imparts distinct chemical properties that make it a valuable intermediate in cross-coupling reactions, particularly in the synthesis of complex organic molecules.

In recent years, the development of efficient synthetic methodologies for boronic acid derivatives has been a cornerstone in modern organic chemistry. TheCAS number 344782-49-6 identifies a compound that exemplifies this trend, offering a robust platform for further functionalization. The presence of 9H-fluorene, a well-known luminescent and stable aromatic system, combined with the 1,3,2-dioxaborinane moiety, enhances its utility as a building block in the construction of polymers and oligomers with tailored electronic properties. This compound's relevance is further underscored by its role in the synthesis of conjugated polymers used in organic light-emitting diodes (OLEDs) and photovoltaic cells.

One of the most compelling aspects of this molecule is its potential application in pharmaceutical research. Boronic acids are widely recognized for their ability to participate in reversible covalent interactions, making them ideal candidates for drug discovery and development. The specific structure of 2,2'-((9,9-Bis(2-ethylhexyl)-9H-fluorene-2,7-diyl)bis(oxy))bis(1,3,2-dioxaborinane) allows for precise modulation of its reactivity and solubility characteristics. Such attributes are crucial for designing novel therapeutic agents that can selectively interact with biological targets while minimizing off-target effects.

The synthesis of this compound involves sophisticated techniques that highlight the intersection of traditional organic chemistry with cutting-edge methodologies. The use of 9H-fluorene derivatives as scaffolds has been extensively explored for their photophysical properties. In particular, the introduction of bulky 2-ethylhexyl groups enhances solubility and processability without compromising electronic performance. This approach aligns with contemporary trends in materials science where achieving balance between structural rigidity and flexibility is paramount.

Recent advancements in polymer chemistry have demonstrated the utility of this compound as a monomer or cross-linking agent. For instance, researchers have leveraged its boronic acid functionalities to develop stimuli-responsive polymers that exhibit reversible phase transitions upon exposure to light or changes in pH. Such materials hold promise for applications ranging from smart coatings to drug delivery systems. The stability imparted by the fluorene core ensures that these polymers maintain their integrity under various environmental conditions.

The role of boronic acids in pharmaceutical applications extends beyond their use as intermediates. Boron-containing compounds have shown remarkable efficacy as therapeutic agents due to their unique bioavailability and metabolic profiles. The 1,3,2-dioxaborinane unit in this molecule serves as a handle for further derivatization into more complex pharmacophores. For example, it can be converted into boronate esters or carboxylic acids through selective hydrolysis or oxidation reactions. These transformations open doors to a wide array of potential drug candidates targeting various diseases.

In conclusion,CAS number 344782-49-6 corresponds to a compound that exemplifies the synergy between organic synthesis and applied research. Its unique structural features make it an invaluable tool for developing advanced materials and pharmaceuticals. As our understanding of molecular interactions continues to evolve,(9H-fluorene) derivatives like this one will undoubtedly play an increasingly pivotal role in shaping the future of chemical innovation.